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Compound of Interest

Compound Name: Lactosucrose

Cat. No.: B1596573

For researchers, scientists, and drug development professionals, the efficient synthesis of high-
purity lactosucrose is a critical step in leveraging its prebiotic potential. This guide provides an
objective comparison of common lactosucrose production methods, supported by
experimental data, to aid in the selection of the most suitable technique for your research and
development needs.

Lactosucrose, a trisaccharide composed of galactose, glucose, and fructose, is a functional
food ingredient with significant prebiotic properties. Its synthesis is primarily achieved through
enzymatic reactions, where enzymes like levansucrase, B-fructofuranosidase, and [3-
galactosidase catalyze the transfer of a fructosyl or galactosyl group to a sucrose or lactose
molecule, respectively. This guide delves into the specifics of these enzymatic methods,
presenting a comparative analysis of their yields and the purity of the resulting lactosucrose.

Comparative Analysis of Lactosucrose Production
Methods

The following table summarizes quantitative data from various studies on enzymatic
lactosucrose production, offering a clear comparison of yields and purity levels achieved
under different experimental conditions.
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Brenneria other
Levansucras o ~100 ) _ sucrose, 180 [3][4]
goodwinii oligosacchari
e g/L lactose.[3]
des detected)
[4]
55°C, pH 6.0,
. 225 g/L
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N 181 Not Specified  lactose, 225 [5]
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g/L sucrose,
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Experimental Protocols

Detailed methodologies are crucial for replicating and building upon existing research. Below

are representative experimental protocols for key lactosucrose production methods.

Enzymatic Synthesis using Levansucrase from
Zymomonas mobilis

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6804766/
https://www.researchgate.net/publication/283078842_Efficient_Biosynthesis_of_Lactosucrose_from_Sucrose_and_Lactose_by_the_Purified_Recombinant_Levansucrase_from_Leuconostoc_mesenteroides_B-512_FMC
https://pubmed.ncbi.nlm.nih.gov/26487543/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6804766/
https://www.researchgate.net/publication/283078842_Efficient_Biosynthesis_of_Lactosucrose_from_Sucrose_and_Lactose_by_the_Purified_Recombinant_Levansucrase_from_Leuconostoc_mesenteroides_B-512_FMC
https://pubmed.ncbi.nlm.nih.gov/26487543/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6804766/
https://www.researchgate.net/publication/335626888_Effective_production_of_lactosucrose_using_b-fructofuranosidase_and_glucose_oxidase_co-immobilized_by_sol-gel_encapsulation
https://pmc.ncbi.nlm.nih.gov/articles/PMC6804766/
https://www.researchgate.net/publication/335626888_Effective_production_of_lactosucrose_using_b-fructofuranosidase_and_glucose_oxidase_co-immobilized_by_sol-gel_encapsulation
https://pubmed.ncbi.nlm.nih.gov/36564253/
https://pubmed.ncbi.nlm.nih.gov/36564253/
https://pubmed.ncbi.nlm.nih.gov/19326862/
https://discovery.researcher.life/article/effective-enzymatic-synthesis-of-lactosucrose-and-its-analogues-by--d-galactosidase-from-bacillus-circulans/da965eccb67a3a239681e9132d4b85b9
https://pubmed.ncbi.nlm.nih.gov/19326862/
https://discovery.researcher.life/article/effective-enzymatic-synthesis-of-lactosucrose-and-its-analogues-by--d-galactosidase-from-bacillus-circulans/da965eccb67a3a239681e9132d4b85b9
https://www.benchchem.com/product/b1596573?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Enzyme Preparation: The levansucrase gene from Zymomonas mobilis is expressed in a
suitable host like E. coli. The enzyme is then purified.

Reaction Mixture: Prepare a reaction mixture containing 18% (w/v) lactose monohydrate and
18% (wi/v) sucrose in a suitable buffer (e.g., 50 mM sodium acetate buffer, pH 7.0).[1][2]

Enzymatic Reaction: Add the purified levansucrase to the reaction mixture (e.g., 1 unit of
enzyme/ml). Incubate the reaction at 23°C.[1][2]

Process Enhancement (Optional): To improve conversion efficiency, a mixed-enzyme system
can be employed by adding glucose oxidase to the reaction mixture. This helps to reduce
product inhibition.[1][2]

Termination and Analysis: Stop the reaction by boiling for a few minutes. Analyze the product
composition using High-Performance Liquid Chromatography (HPLC).

Production with Co-immobilized B-fructofuranosidase
and Glucose Oxidase

Enzyme Immobilization: Co-immobilize [3-fructofuranosidase and glucose oxidase using a
method like sol-gel encapsulation.[6][13]

Reaction Setup: Prepare a substrate solution with 20% (w/v) sucrose and 20% (w/v) lactose
in a buffer at pH 6.5.[6][13]

Enzymatic Synthesis: Add the co-immobilized enzymes to the substrate solution and
incubate at 40°C. The immobilization allows for easier separation of the enzyme from the
product and potential reuse.[6][13]

Product Purification: After the reaction, the lactosucrose can be purified from the reaction
mixture, which may contain unreacted substrates and byproducts. Chromatographic
methods, such as using Diaion UBK535 calcium ester resin, have been shown to be
effective, improving purity from an initial 40.2% to 87.4%.[6][13]

Visualizing the Workflow
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To better understand the logical flow of lactosucrose production and purification, the following
diagram illustrates a general experimental workflow.

Lactosucrose Production

Enzyme
(e.g., Levansucrase)

Purification Analysis

Bioreactor
(Controlled Temp & pH)

Substrates
(Sucrose & Lactose)

Chromatography

(e.g., Resin Column) IRV GETVGEC I HPLC Analysis

Enzymatic Reaction —> Crude Product Mixture

Click to download full resolution via product page

Caption: Experimental workflow for lactosucrose production and purification.

Conclusion

The choice of method for lactosucrose production is a trade-off between yield, purity
requirements, and process complexity. Recombinant levansucrase from Leuconostoc
mesenteroides B-512 FMC has demonstrated the highest reported yield at 224 g/L.[6][7][8]
However, for applications demanding high purity, a multi-step process involving enzymatic
synthesis followed by chromatographic purification, such as the co-immobilized 3-
fructofuranosidase and glucose oxidase system, provides a robust solution with a documented
purity of 87.4%.[6][13][9] The detailed protocols and comparative data presented in this guide
are intended to empower researchers to make informed decisions in their pursuit of efficient
and high-quality lactosucrose synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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